Cas no 2228950-01-2 (tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate
• CAS No: 2228950-01-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6504633
• PubChem ID: 165623471
• Update Time: 2025-06-30

tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate
• EN300-1888847
• tert-butyl N-[1-(1H-imidazol-4-yl)cyclobutyl]carbamate
• 2228950-01-2

• Inchi： 1S/C12H19N3O2/c1-11(2,3)17-10(16)15-12(5-4-6-12)9-7-13-8-14-9/h7-8H,4-6H2,1-3H3,(H,13,14)(H,15,16)
• InChI Key： CTLYSNYLSQQIQN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2=CN=CN2)CCC1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate

Introduction to tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate (CAS No. 2228950-01-2)

Tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228950-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a tert-butyl group, a 1H-imidazol-4-yl moiety, and a cyclobutylcarbamate backbone, each contributing to its unique chemical properties and biological interactions.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, facilitating its absorption and distribution within biological systems. This feature is particularly valuable in drug design, as it can improve the pharmacokinetic profile of a compound. The 1H-imidazol-4-yl moiety, on the other hand, is a heterocyclic aromatic ring that is frequently found in bioactive molecules. Its presence suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. The cyclobutylcarbamate component introduces rigidity to the molecular structure, which can influence both the shape and reactivity of the compound.

Recent advancements in medicinal chemistry have highlighted the importance of carbamates as pharmacophores in drug development. Carbamates exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The synthesis and modification of carbamate derivatives have been extensively studied to optimize their efficacy and minimize side effects. In particular, the combination of a tert-butyl group with an imidazole ring in tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate creates a promising scaffold for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The structural features of tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate make it a versatile candidate for targeting various diseases. For instance, studies have shown that imidazole derivatives can interact with metal ions, which are often involved in enzymatic reactions and signal transduction pathways. By modulating these interactions, imidazole-based compounds may be able to regulate cellular processes associated with diseases such as cancer and neurodegenerative disorders.

The cyclobutylcarbamate moiety further enhances the potential of this compound by providing a stable platform for further functionalization. This allows chemists to introduce additional substituents that can fine-tune the biological activity of the molecule. For example, modifications at specific positions on the cyclobutane ring could alter binding affinities or selectivity towards particular biological targets. Such flexibility is crucial in drug discovery, where optimizing a molecule's properties can lead to significant improvements in its therapeutic efficacy.

Current research in pharmaceutical chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). PPIs play a critical role in many biological processes, and their dysregulation is often associated with diseases such as cancer and inflammation. The unique structure of tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate suggests that it may be capable of interfering with PPIs by binding to specific protein surfaces. This capability could make it a valuable tool for developing targeted therapies.

In addition to its potential as an anti-cancer agent, this compound may also have applications in other therapeutic areas. For instance, imidazole derivatives have been shown to exhibit antimicrobial properties, making them useful in treating infections caused by bacteria or fungi. Furthermore, carbamates have been explored for their ability to inhibit enzymes involved in inflammation pathways, which could make them relevant for developing anti-inflammatory drugs.

The synthesis of tert-butyl N-1-(1H-imidazol-4-yl)cyclobutylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the scalability of production but also allow for greater control over the stereochemistry of the product.

Once synthesized, the characterization of tert-butyl N-1-(1H-imidazol-4-yl)cyclobutlylcarbamate is essential to confirm its identity and purity before proceeding with biological testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to analyze its structural properties. These analytical methods provide detailed information about the molecular structure, which is crucial for understanding its behavior and interactions.

Biological evaluation plays a pivotal role in assessing the potential therapeutic value of tert-butyl N-1-(1H-imidazol-4-ylylcyclobutyleucarbamate). In vitro assays are typically performed first to screen for activity against various biological targets. These assays can provide preliminary data on potency, selectivity, and toxicity profiles. If promising results are obtained from in vitro studies, further testing in vivo may be conducted to evaluate efficacy and pharmacokinetic properties.

The development of novel drugs is often hampered by challenges such as poor solubility or low bioavailability. However, modifications to the structure of carbamates can help overcome these issues. For example, introducing polar functional groups into the molecule can enhance water solubility while maintaining biological activity. Similarly, optimizing lipophilicity through strategic substitutions can improve membrane permeability and absorption rates.

The future prospects for tert-butyl N-1-(1H-imidazol-ylylcyclobutyleucarbamate are promising given its unique structural features and potential applications in drug development. Ongoing research aims to explore new synthetic routes that could streamline production while maintaining high quality standards. Additionally, collaborative efforts between chemists and biologists will be essential for translating laboratory findings into clinical applications.

In conclusion,tert-butul N-l-(lH-lmidazol--4--ylylcyclobuty!eucarbamate (CAS No. 2228950--01--2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its structural design offers multiple avenues for further exploration; from modulating protein-protein interactions t o enhancing drug delivery systems; this compound has the potential t o contribute significantly t o future medical advancements. By leveraging current scientific knowledge t o refine its properties; researchers may unlock new therapeutic possibilities t hat could benefit patients worldwide.